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Introduction

Aluminum sesquichlorohydrate (ASCH) is a complex inorganic polymer that serves as a key

active ingredient in numerous antiperspirant and deodorant products. Its efficacy stems from its

ability to form a temporary plug within the sweat duct, physically obstructing the flow of

perspiration to the skin's surface. The performance of ASCH is intrinsically linked to its

chemical composition, particularly the distribution of various polymeric aluminum species. This

technical guide provides a comprehensive overview of the synthesis and characterization of

aluminum sesquichlorohydrate, offering detailed experimental protocols and data for

researchers, scientists, and drug development professionals.

Synthesis of Aluminum Sesquichlorohydrate
The synthesis of aluminum sesquichlorohydrate can be broadly divided into two main

stages: the preparation of a concentrated ASCH solution and an optional subsequent activation

step to enhance its efficacy, resulting in activated aluminum sesquichlorohydrate (AASCH).

Preparation of Concentrated Aluminum
Sesquichlorohydrate Solution
A common industrial method for producing concentrated ASCH involves the reaction of

aluminum metal with hydrochloric acid. The stoichiometry of this reaction is crucial for
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controlling the final aluminum-to-chloride (Al:Cl) atomic ratio, which typically ranges from 1.26:1

to 1.90:1 for ASCH.

Experimental Protocol:

Materials:

Aluminum metal powder (high purity)

Hydrochloric acid (HCl), concentrated

Deionized water

Equipment:

Jacketed glass reactor with an overhead stirrer and reflux condenser

Heating/cooling circulator

pH meter

Filter press or centrifuge

Procedure:

Reaction Setup: In the jacketed glass reactor, combine a specific molar ratio of aluminum

metal and hydrochloric acid in deionized water. The precise ratio will determine the final Al:Cl

ratio of the product.

Reaction: Heat the mixture to between 90°C and 100°C with controlled stirring. This

exothermic reaction produces hydrogen gas, which must be safely vented.

Aging: After the initial reaction subsides, the solution is typically "aged" at an elevated

temperature (e.g., 90-95°C) for 1 to 4 hours. This aging process influences the initial

polymerization of the aluminum species.

Filtration: After aging, the hot solution is filtered to remove any unreacted aluminum and

other insoluble impurities.
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Cooling and Storage: The resulting concentrated ASCH solution is cooled and stored.
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Activation of ASCH (Optional)
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Caption: Synthesis workflow for aluminum sesquichlorohydrate.

Activation of Aluminum Sesquichlorohydrate
To produce AASCH with enhanced antiperspirant efficacy, a controlled heating process is

employed. This "activation" alters the distribution of aluminum polymers, favoring the formation

of more effective species.

Experimental Protocol:

Materials:

Concentrated ASCH solution

Deionized water

Equipment:

Reaction vessel with heating and stirring capabilities

Spray dryer

Procedure:

Dilution: Dilute the concentrated ASCH solution with deionized water to a concentration of

10% to 25% by weight.[1][2]

Heating (Activation): Heat the diluted solution to a temperature between 85°C and 105°C for

a period of 30 minutes to 5 hours.[2] Preferred conditions are often 90-95°C for 1 to 4 hours.

[2] This step is critical for shifting the polymer distribution towards the more effective Band III

and Band IV species.[1][2]

Drying: The activated solution is then dried to a powder, typically through spray drying.[1][2]

The resulting AASCH powder should have an Al:Cl atomic ratio of approximately 1.60 to

1.90.[2]

Characterization of Aluminum Sesquichlorohydrate
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The efficacy of ASCH and AASCH is highly dependent on the size and distribution of the

aluminum-containing polymers. Therefore, robust analytical characterization is essential. The

two primary techniques employed are Size Exclusion Chromatography (SEC) and 27-

Aluminum Nuclear Magnetic Resonance (²⁷Al NMR) spectroscopy.

Size Exclusion Chromatography (SEC)
SEC separates molecules based on their hydrodynamic volume, providing a profile of the

polymer distribution. Larger polymers elute from the column before smaller ones.

Experimental Protocol:

Instrumentation:

High-Performance Liquid Chromatography (HPLC) system

Size Exclusion Chromatography (SEC) column (e.g., silica-based or polymer-based suitable

for aqueous solutions)

Refractive Index (RI) detector

Sample Preparation:

Dissolve the ASCH or AASCH powder in the mobile phase to a known concentration (e.g.,

2% by weight of Aluminum).

Chromatographic Conditions:

Mobile Phase: A common mobile phase is a dilute aqueous acid solution, such as 0.01M

nitric acid, to prevent interactions between the sample and the stationary phase.

Flow Rate: Typically around 1.0 mL/min.

Column Temperature: Maintained at a constant temperature, for example, 25°C.

Injection Volume: A small, precise volume (e.g., 100 µL) is injected.
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Data Analysis: The resulting chromatogram displays a series of peaks, often referred to as

"Bands," which correspond to different sizes of aluminum polymer species. The area under

each peak is proportional to the amount of that species present.

Band I: Very large polymers or aggregates. For high-efficacy AASCH, this band should be

minimized.

Band II: Large polymeric species.

Band III: Medium-sized polymers, including the highly effective Al₁₃ Keggin-ion. A higher

concentration of Band III is desirable for enhanced efficacy.

Band IV: Smaller aluminum species, such as monomers and dimers. A certain level of Band

IV is also considered beneficial for antiperspirant activity.
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Caption: Workflow for the characterization of aluminum sesquichlorohydrate.

27-Aluminum Nuclear Magnetic Resonance (²⁷Al NMR)
Spectroscopy
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²⁷Al NMR is a powerful tool for identifying and quantifying the different aluminum species based

on their coordination environment.

Experimental Protocol:

Instrumentation:

High-field NMR spectrometer

Sample Preparation:

ASCH or AASCH solutions are typically prepared in deuterium oxide (D₂O) to provide a lock

signal for the spectrometer.

Data Analysis: The chemical shift in the ²⁷Al NMR spectrum is indicative of the coordination of

the aluminum atom:

~0 ppm: Octahedrally coordinated aluminum (e.g., [Al(H₂O)₆]³⁺).

~62.5 ppm: Tetrahedrally coordinated aluminum, which is characteristic of the central

aluminum atom in the Al₁₃ Keggin-ion.

By integrating the signals, the relative amounts of different aluminum species can be quantified.

Quantitative Data
The following table summarizes the characteristics of activated aluminum
sesquichlorohydrate powders produced with varying Al:Cl ratios, as detailed in patent

literature.

% Al % Cl
Al:Cl
Ratio

%
Moisture
Content

% Band I
% Band
III

% Band
IV

23.05 18.98 1.60 10.11 0.00 23.46 31.29

24.10 18.78 1.69 8.92 0.00 27.35 29.19

24.04 18.29 1.73 8.57 0.81 32.18 15.34
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Source: Adapted from US Patent 10,526,210 B2[1]

Mechanism of Action and Polymer Species
The antiperspirant action of ASCH is primarily a physical blockage of the eccrine sweat gland

ducts. The aluminum species in the ASCH solution react with sweat, leading to the formation of

a gelatinous plug. The efficacy of this plug is dependent on the size and nature of the aluminum

polymers present.

The Al₁₃ Keggin-ion, a key component of the desirable Band III fraction, is a highly stable and

charged species with a central tetrahedrally coordinated aluminum atom surrounded by 12

octahedrally coordinated aluminum atoms. The activation process promotes the formation of

these and other medium-to-large polymers, which are more effective at forming a durable and

effective plug in the sweat duct.

Aluminum Polymer Species
SEC Bands

Monomers & Dimers
([Al(H₂O)₆]³⁺) Band IV
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Caption: Relationship between aluminum species and SEC bands.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 11 Tech Support

https://www.benchchem.com/product/b1171100?utm_src=pdf-custom-synthesis
https://www.benchchem.com/product/b080602
https://pubmed.ncbi.nlm.nih.gov/7264921/
https://www.benchchem.com/product/b1171100#synthesis-and-characterization-of-aluminum-sesquichlorohydrate
https://www.benchchem.com/product/b1171100#synthesis-and-characterization-of-aluminum-sesquichlorohydrate
https://www.benchchem.com/product/b1171100#synthesis-and-characterization-of-aluminum-sesquichlorohydrate
https://www.benchchem.com/product/b1171100#synthesis-and-characterization-of-aluminum-sesquichlorohydrate
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1171100?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1171100?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science
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